Cas no 878428-56-9 (1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 878428-56-9
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 5555629
• Update Time: 2025-07-09

1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-1-(4-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

• Inchi： 1S/C20H22N2O4S/c1-13-8-14(2)10-16(9-13)22-19-12-27(24,25)11-18(19)21(20(22)23)15-4-6-17(26-3)7-5-15/h4-10,18-19H,11-12H2,1-3H3
• InChI Key： OCLZQFYWBOLKDG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC(C)=CC(C)=C2)C2CS(=O)(=O)CC2N1C1=CC=C(OC)C=C1

Additional information on 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Introduction to 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione (CAS No. 878428-56-9)

1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione, also known by its CAS number 878428-56-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thienoimidazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione is characterized by a central thienoimidazole core flanked by two aromatic substituents: a 3,5-dimethylphenyl group and a 4-methoxyphenyl group. The presence of these substituents imparts specific electronic and steric effects that contribute to the compound's biological activity and pharmacological profile.

Recent studies have highlighted the potential of thienoimidazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thienoimidazoles exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to their anti-inflammatory properties, thienoimidazoles have also shown promise in cancer research. A study published in Cancer Research in 2020 demonstrated that certain thienoimidazoles can selectively target and inhibit cancer cell proliferation by disrupting key signaling pathways involved in cell growth and survival. Specifically, these compounds were found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The unique structure of 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione has also been investigated for its potential as an antiviral agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves the inhibition of viral replication through the disruption of viral RNA synthesis.

The pharmacokinetic properties of 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione have been extensively studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a long half-life in vivo. These properties make it an attractive candidate for further development as an orally administered therapeutic agent.

Toxicity studies have also been conducted to evaluate the safety profile of 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione. Results from these studies indicate that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ⁶-thieno[3,4-d]imidazole-2,5,5-trione (CAS No. 878428-56-9) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge from preclinical and clinical studies, this compound may pave the way for innovative treatments in various medical fields.